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Compound of Interest

Compound Name:
L-Aspartic acid sodium salt

monohydrate

Cat. No.: B1292496 Get Quote

Technical Support Center: L-Aspartic Acid
Sodium Salt Monohydrate
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals experiencing

solubility issues with L-Aspartic acid sodium salt monohydrate in organic solvents.

Frequently Asked Questions (FAQs)
Q1: What is L-Aspartic acid sodium salt monohydrate and why is its solubility important?

L-Aspartic acid sodium salt monohydrate is the sodium salt of the non-essential amino acid

L-aspartic acid.[1] It is a white crystalline powder.[2][3] In research and development, it is used

in a variety of applications, including as a component in cell culture media, in pharmaceutical

formulations to potentially enhance the solubility and bioavailability of active ingredients, and in

studies of amino acid diffusion and osmotic coefficients.[2][3][4] Achieving appropriate solubility

is critical for ensuring the success and reproducibility of experiments, from chemical reactions

to biological assays.

Q2: What is the general solubility profile of L-Aspartic acid sodium salt monohydrate?
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L-Aspartic acid sodium salt monohydrate is known to be readily soluble in water.[2][5][6][7]

[8] However, it is generally considered to have low to negligible solubility in most organic

solvents. For instance, it is cited as being insoluble in ethanol.[2] The solubility of the related

compound, L-Aspartic acid sodium, is reported to be very low in DMSO (0.9 mg/mL), requiring

sonication and heating to 60°C to achieve this.[9] The non-salt form, L-aspartic acid, is noted

as being insoluble in DMSO.[10]

Q3: What factors can influence the solubility of L-Aspartic acid sodium salt monohydrate in

organic solvents?

Several factors can impact the dissolution of this compound in organic media:

Solvent Polarity: As a salt of an amino acid, this compound is highly polar and will have

limited solubility in non-polar organic solvents. Polar aprotic solvents like DMSO and DMF

are more likely to be effective than non-polar solvents like hexane or toluene.

Temperature: For some solvent systems, gently warming the mixture can increase the rate of

dissolution and the overall solubility. However, excessive heat should be avoided to prevent

potential degradation of the compound.

Presence of Water: The presence of small amounts of water in an organic solvent can

sometimes increase the solubility of polar compounds like L-Aspartic acid sodium salt
monohydrate. This is due to the favorable interactions between the compound and water

molecules.

pH of the Solution: Although less relevant in anhydrous organic solvents, if any aqueous

component is present, the pH can influence the protonation state of the aspartic acid salt and

thus its solubility.

Particle Size: A smaller particle size of the powder will increase the surface area available for

solvation, which can lead to a faster dissolution rate.

Data Presentation
Table 1: Summary of L-Aspartic Acid Sodium Salt Monohydrate Solubility
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Solvent Reported Solubility Remarks

Water Soluble, ≥100 mg/mL[6][7]
Readily dissolves in cold water.

[5][6]

Ethanol Insoluble[2]
Used as a medium for filtration

during synthesis.[11]

DMSO
Very Low (approx. 0.9 mg/mL

for the sodium salt)[9]

Sonication and heating may be

required.[9]

Methanol
No quantitative data available;

expected to be very low.

DMF
No quantitative data available;

expected to be very low.

Troubleshooting Guide
Issue: L-Aspartic acid sodium salt monohydrate is not dissolving in my organic solvent.

This guide provides a step-by-step approach to address solubility challenges.

Logical Troubleshooting Workflow
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Start: Solubility Issue

Step 1: Verify Solvent Choice
- Is it a polar aprotic solvent (e.g., DMSO, DMF)?

Step 2: Apply Physical Dissolution Aids
- Vortex/Stir vigorously

- Sonicate
- Gentle Warming (30-40°C)

Yes

Step 4: Re-evaluate Experimental Needs
- Is this the correct solvent for the experiment?

- Can an aqueous or mixed-solvent system be used instead?

No

Step 3: Consider a Co-solvent System
- Add a small percentage of water to the organic solvent.

Not Dissolved

Success: Compound Dissolved

Dissolved

Not DissolvedDissolved

Conclusion: Insoluble under these conditions.
Consider alternative strategies.

Click to download full resolution via product page

Caption: A workflow for troubleshooting solubility issues.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1292496?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol 1: General Procedure for Attempting
Solubilization in Organic Solvents

Preparation: Weigh the desired amount of L-Aspartic acid sodium salt monohydrate into

a clean, dry vial.

Solvent Addition: Add a small volume of the chosen organic solvent (e.g., DMSO, DMF) to

the vial.

Initial Mixing: Vigorously vortex or stir the mixture at room temperature for 2-5 minutes.

Sonication: If the solid is not fully dissolved, place the vial in a sonicator bath for 10-15

minutes. Check for dissolution.

Gentle Warming: If solids persist, warm the mixture to 30-40°C while stirring. Caution: Do not

overheat as this may cause degradation.

Observation: Visually inspect the solution for any remaining particulate matter. A clear

solution indicates complete dissolution.

Protocol 2: Preparation of a Co-solvent System
If solubility in a pure organic solvent is unsuccessful, a co-solvent system may be effective.

Solubilization in Water: Dissolve the L-Aspartic acid sodium salt monohydrate in a

minimal amount of high-purity water to create a concentrated stock solution.

Addition to Organic Solvent: While vortexing the bulk organic solvent, slowly add the

aqueous stock solution dropwise.

Observation: Monitor the solution for any signs of precipitation. If the solution remains clear,

the compound is soluble in this co-solvent mixture. The final concentration of water should

be kept as low as possible and must be compatible with the intended downstream

application.

Factors Affecting Solubility
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Solubility of
L-Aspartic Acid Sodium Salt Monohydrate

Solvent Polarity Temperature Presence of Water
(Co-solvent) Particle Size
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Caption: Key factors influencing the solubility of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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